(4-Phenylpiperazin-1-yl)acetic acid hydrochloride

Specification

• CAS No.: 119378-70-0
• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol
• IUPAC Name: 2-(4-phenylpiperazin-1-yl)acetic acid;hydrochloride
• Standard InChI: InChI=1S/C12H16N2O2.ClH/c15-12(16)10-13-6-8-14(9-7-13)11-4-2-1-3-5-11;/h1-5H,6-10H2,(H,15,16);1H
• Standard InChI Key: QCIYPWMAGHVMQC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC(=O)O)C2=CC=CC=C2.Cl
• Canonical SMILES: C1CN(CCN1CC(=O)O)C2=CC=CC=C2.Cl

Introduction

(4-Phenylpiperazin-1-yl)acetic acid hydrochloride is a chemical compound with the molecular formula C12H17ClN2O2 and a molecular weight of 256.73 g/mol. It is a hydrochloride salt of (4-phenylpiperazin-1-yl)acetic acid, which is a derivative of phenylpiperazine. This compound is of interest in various chemical and pharmaceutical applications due to its structural properties and potential biological activities.

Synthesis and Related Compounds

The synthesis of phenylpiperazine derivatives, including those related to (4-Phenylpiperazin-1-yl)acetic acid hydrochloride, typically involves several steps such as sulfonylation, reduction, alkylation, cyclization, and N-substitution reactions. These derivatives are of interest for their potential biological activities, including acaricidal properties.

Biological Activities

While specific biological activities of (4-Phenylpiperazin-1-yl)acetic acid hydrochloride are not extensively documented, related phenylpiperazine derivatives have shown acaricidal activity against certain pests like Tetranychus urticae (two-spotted spider mite). The presence of electron-withdrawing groups on the phenyl ring can enhance this activity.

Safety and Hazards

The compound is classified under the GHS system with hazard statements indicating it is harmful if swallowed, in contact with skin, or inhaled. Precautionary measures include avoiding contact and inhalation, and proper disposal is recommended.

Hazard Statement	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H332	Harmful if inhaled

Applications and Future Research

Given its structural properties, (4-Phenylpiperazin-1-yl)acetic acid hydrochloride may be explored for various applications in pharmaceuticals or as an intermediate in chemical synthesis. Further research is needed to fully understand its potential uses and biological effects.